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Compound of Interest

Compound Name: Methoxymethyltrimethylsilane

Cat. No.: B088755 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling guidelines for the

laboratory use of Methoxymethyltrimethylsilane (CAS No. 14704-14-4). The information

compiled is intended to support researchers, scientists, and drug development professionals in

the safe and effective use of this compound. This guide includes a summary of

physicochemical properties, hazard classifications, personal protective equipment

recommendations, emergency procedures, and a general experimental protocol for its

application as a protecting group.

Physicochemical and Hazard Data
Methoxymethyltrimethylsilane is a highly flammable liquid and vapor that requires careful

handling in a laboratory setting. It is classified as a skin and eye irritant and may cause

respiratory irritation.[1][2][3][4][5] The following tables summarize the available quantitative data

for this compound.

Table 1: Physicochemical Properties of Methoxymethyltrimethylsilane
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Property Value Source(s)

CAS Number 14704-14-4 [1][2][3][4][6]

Molecular Formula C₅H₁₄OSi [1][3][4][6]

Molecular Weight 118.25 g/mol [1][3][4]

Boiling Point 83 °C at 740 mmHg [2]

Density 0.758 g/mL at 25 °C [2]

Flash Point -6 °C (closed cup) [2]

Refractive Index n20/D 1.39 [2]

Table 2: Hazard Classifications for Methoxymethyltrimethylsilane

Hazard Classification Category Source(s)

Flammable Liquids 2 [1][2][3]

Skin Corrosion/Irritation 2 [1][2][3]

Serious Eye Damage/Eye

Irritation
2A [1][3]

Specific Target Organ Toxicity

(Single Exposure)
3 (Respiratory tract irritation) [1][2][3]

Table 3: Toxicological and Flammability Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.organic-chemistry.org/abstracts/lit1/038.shtm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/277711
https://m.chemicalbook.com/CASEN_14704-14-4.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Methoxymethyl_trimethylsilane
https://www.tcichemicals.com/BE/en/sds/M1264_EU_6N.pdf
https://www.organic-chemistry.org/abstracts/lit1/038.shtm
https://m.chemicalbook.com/CASEN_14704-14-4.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Methoxymethyl_trimethylsilane
https://www.tcichemicals.com/BE/en/sds/M1264_EU_6N.pdf
https://www.organic-chemistry.org/abstracts/lit1/038.shtm
https://m.chemicalbook.com/CASEN_14704-14-4.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Methoxymethyl_trimethylsilane
https://www.sigmaaldrich.com/HK/zh/product/aldrich/277711
https://www.sigmaaldrich.com/HK/zh/product/aldrich/277711
https://www.sigmaaldrich.com/HK/zh/product/aldrich/277711
https://www.sigmaaldrich.com/HK/zh/product/aldrich/277711
https://www.benchchem.com/product/b088755?utm_src=pdf-body
https://www.organic-chemistry.org/abstracts/lit1/038.shtm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/277711
https://m.chemicalbook.com/CASEN_14704-14-4.htm
https://www.organic-chemistry.org/abstracts/lit1/038.shtm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/277711
https://m.chemicalbook.com/CASEN_14704-14-4.htm
https://www.organic-chemistry.org/abstracts/lit1/038.shtm
https://m.chemicalbook.com/CASEN_14704-14-4.htm
https://www.organic-chemistry.org/abstracts/lit1/038.shtm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/277711
https://m.chemicalbook.com/CASEN_14704-14-4.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Point Value Notes

Acute Oral Toxicity (LD50) Data not available

Safety Data Sheets indicate

that the acute toxicity is

unknown.[1]

Acute Inhalation Toxicity

(LC50)
Data not available

Safety Data Sheets indicate

that the acute toxicity is

unknown.[1]

Acute Dermal Toxicity (LD50) Data not available

Safety Data Sheets indicate

that the acute toxicity is

unknown.[1]

Lower Explosive Limit (LEL) Data not available

Upper Explosive Limit (UEL) Data not available

Note: The absence of specific toxicological and flammability limit data underscores the need for

cautious handling and adherence to stringent safety protocols.

Personal Protective Equipment (PPE)
Proper personal protective equipment is mandatory when handling

Methoxymethyltrimethylsilane to prevent exposure.

Eye and Face Protection: Wear chemical safety goggles or a face shield.[1]

Skin Protection:

Gloves: Wear chemically resistant gloves (e.g., nitrile or neoprene).

Clothing: A flame-retardant lab coat and closed-toe shoes are required.[1]

Respiratory Protection: If working outside of a fume hood or in an area with inadequate

ventilation, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[1]

Handling and Storage
Strict adherence to proper handling and storage procedures is crucial to minimize risks.
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Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[1]

Keep away from all sources of ignition, including heat, sparks, and open flames.[1]

Use non-sparking tools and explosion-proof equipment.[1]

Ground and bond containers and receiving equipment to prevent static discharge.[1]

Avoid breathing vapors or mist.[1]

Prevent contact with skin and eyes.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Keep in a flammable liquids storage cabinet.

Store away from incompatible materials such as strong oxidizing agents.[1]

Emergency Procedures
In the event of an emergency, follow these procedures promptly.

First Aid Measures
The following diagram outlines the initial steps to take in case of exposure.
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Skin Contact Eye Contact Inhalation Ingestion

Exposure to
Methoxymethyltrimethylsilane

Immediately remove
contaminated clothing.

Immediately flush eyes with
plenty of water for 15 min. Move person to fresh air. Do NOT induce vomiting.

Wash skin with soap and
plenty of water for 15 min.

Seek medical advice if
irritation persists.

Remove contact lenses,
if present and easy to do.

Seek immediate
medical attention.

If breathing is difficult,
give oxygen.

If not breathing, give
artificial respiration.

Seek immediate
medical attention.

Rinse mouth with water.

Seek immediate
medical attention.

Click to download full resolution via product page

Caption: First aid procedures for exposure to Methoxymethyltrimethylsilane.

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: The vapor is heavier than air and may travel to a source of ignition and

flash back. Containers may explode when heated.[1]

Protective Equipment: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA).[1]
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Accidental Release Measures
The following workflow should be followed in the event of a spill.

Spill of
Methoxymethyltrimethylsilane

Evacuate non-essential
personnel from the area.

Ensure adequate ventilation.

Eliminate all
ignition sources.

Wear appropriate PPE.

Contain the spill with
inert absorbent material
(e.g., sand, vermiculite).

Collect absorbed material
into a sealed container.

Dispose of as
hazardous waste.

Decontaminate the spill area.
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Click to download full resolution via product page

Caption: Workflow for responding to a Methoxymethyltrimethylsilane spill.

Experimental Protocols
Methoxymethyltrimethylsilane is commonly used in organic synthesis as a reagent for the

protection of alcohols as methoxymethyl (MOM) ethers. The following is a general,

representative protocol for this application. Note: This is a generalized procedure and may

require optimization for specific substrates. Always conduct a thorough literature search for

procedures tailored to your specific reaction.

General Protocol for the Protection of an Alcohol as a
MOM Ether
This protocol is based on the general principles of silyl ether chemistry and the known reactivity

of related compounds.
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Start

Set up a dry, inert
atmosphere reaction flask.

Add the alcohol substrate and
a suitable aprotic solvent.

Add a non-nucleophilic base
(e.g., DIPEA).

Cool the reaction
mixture to 0 °C.

Slowly add
Methoxymethyltrimethylsilane.

Allow the reaction to warm to
room temperature and stir until
completion (monitor by TLC).

Quench the reaction with a
saturated aqueous solution

of ammonium chloride.

Extract the product with
an organic solvent.

Dry the organic layer and
concentrate under vacuum.

Purify the crude product
(e.g., by column chromatography).

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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